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Compound of Interest

1,3-dimethyl-1H-pyrazole-5-
Compound Name:
sulfonyl chloride

CAS No.: 1245820-90-9

Cat. No.: B1522511

Get Quote

Executive Summary & Structural Context

Target Molecule: 1,3-Dimethyl-1H-pyrazole-5-sulfonyl chloride CAS: 1245820-90-9
Molecular Formula: C

H

CIN

@)

S Molecular Weight: 194.64 Da[1][2]

In drug discovery, pyrazole sulfonamides are privileged scaffolds for kinase inhibitors and
GPCR ligands.[1] However, the synthesis of the 5-sulfonyl chloride isomer presents a critical
regiochemical challenge.[1]

» The "Regioisomer Trap": Electrophilic aromatic substitution (e.qg., direct chlorosulfonation) of
1,3-dimethylpyrazole preferentially targets the electron-rich C4 position, yielding the 4-
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sulfonyl chloride isomer.

e The Synthetic Requirement: Accessing the C5 position typically requires directed lithiation
(using the N1 lone pair to direct n-BuLi to C5), followed by sulfur dioxide quenching and
oxidative chlorination.

e The Elucidation Goal: The analytical protocol must definitively prove the sulfonyl group is at
C5 and not C4, and that the methyl groups are in the 1,3 arrangement rather than 1,5.

Analytical Strategy: The Decision Matrix

The following decision tree outlines the logical flow for confirming the structure.
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Sample: White/Off-white Solid

Step 1: LC-MS/GC-MS
Confirm MW 194.6 & Cl Isotope Pattern

Step 2: 1H NMR (CDCI3)
Identify Aromatic Singlet & Me Groups

Step 3: NOE Experiment (Crucial)
Irradiate N-Me (3.8-4.0 ppm)

Strong Signal

NOE Observed to Aromatic H NOE Silent/Weak to Aromatic H
(Distance < 3A) (Distance > 4A)

Conclusion: Isomer is Conclusion: Isomer is

1,3-dimethyl-5-sulfonyl chloride

1,3-dimethyl-4-sulfonyl chloride

v

Optional: Derivatization
React with amine -> Stable Sulfonamide

Click to download full resolution via product page

Figure 1: Elucidation logic flow. The NOE experiment is the primary discriminator between the
C4 and C5 regioisomers.

Detailed Elucidation Protocol
Phase 1: Sample Preparation & Stability
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Expert Insight: Sulfonyl chlorides are moisture-sensitive.[1] Hydrolysis yields the sulfonic acid,
which shifts NMR signals and complicates analysis.[1]

e Solvent: Use anhydrous CDCI

(stored over molecular sieves).[1] Avoid DMSO-
unless strictly anhydrous, as trace water accelerates hydrolysis.[1]

¢ Vessel: Use oven-dried NMR tubes.

Phase 2: Mass Spectrometry (MS)

Before investing time in NMR, confirm the molecular integrity.

o Method: GC-MS (preferred for volatile chlorides) or LC-MS (APCI/ESI in negative mode
often detects the hydrolyzed sulfonic acid if the chloride is unstable).[1]

e Success Criteria:
o Parent lon: m/z 194 (M+) or 195 (M+H).[1]

o Isotope Pattern: A distinct 3:1 ratio for M : M+2 peaks, confirming the presence of one
Chlorine atom.[1]

o Fragmentation: Look for loss of SO

(M-64) or Cl (M-35).[1]

Phase 3: 1H NMR Spectroscopy (The Fingerprint)

The proton spectrum provides the first evidence of regiochemistry.

Expected Data (1,3-Dimethyl-1H-pyrazole-5-sulfonyl chloride):
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Nitrogen.[1]
Typical allylic-
2.25-2.35 like methyl on
B 3H Singlet C3-CH Y _
ppm heteroaromati
c ring.[1]
The only
_ 6.60 - 6.80 _
C 1H Singlet C4-H aromatic
ppm
proton.[1]

The Ambiguity: The 4-sulfonyl chloride isomer has a very similar spectrum.[1] The shifts of the
methyls and the aromatic proton change only slightly.[1] Standard 1D NMR is insufficient for
definitive proof.

Phase 4: NOE/ROESY Experiments (The Proof)

This is the self-validating step.[1] You must determine the spatial relationship between the N-
Methyl group and the aromatic proton.[1]

e Setup: Selective 1D NOE or 2D NOESY.

o Target Interaction: Dipolar coupling between N1-Me and the Aromatic Proton.[1]

Scenario A: The Target (5-Sulfonyl Chloride)
o Structure: N1-Me is adjacent to C5-SO

CL[1]

e Aromatic Proton: Located at C4.[1]
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o Distance: The N1-Me protons are spatially distant from the C4-H (separated by the C5
center).[1]

e Result:NO NOE observed between N1-Me (

4.0 ppm) and Ar-H (
6.7 ppm).[1]
e Secondary Confirmation: Strong NOE observed between C3-Me (

2.3 ppm) and Ar-H (C4-H), as they are adjacent.[1]

Scenario B: The Impurity (4-Sulfonyl Chloride)
e Structure: N1-Me is adjacent to C5-H.[1]

e Aromatic Proton: Located at C5.[1][4]
« Distance: The N1-Me protons are in close proximity (< 3 A) to the C5-H.[1]

o Result:Strong positive NOE observed between N1-Me and Ar-H.

Phase 5: 13C NMR & HMBC (Connectivity)

To finalize the assignment, use Heteronuclear Multiple Bond Correlation (HMBC) to "walk"
around the ring.

e Carbon Count: Expect 5 signals (2x CH

, 3X Ring Carbons).

 HMBC Correlations:
o N1-Me Protons will show a correlation to C5 and C3 (via N).[1]
o C3-Me Protons will correlate strongly to C3 and C4.[1]

o Critical Check: If the Aromatic Proton (H4) shows a correlation to the carbon bearing the
sulfonyl group (C5), and also to the carbon bearing the C3-methyl, the connectivity is
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confirmed.

Synthesis & Derivatization for Validation

If spectral data remains ambiguous due to peak broadening or hydrolysis, convert the chloride
to a stable sulfonamide.[1]

Protocol:

Dissolve 10 mg of sulfonyl chloride in dry DCM.[1]

Add 1.1 eq. of a simple amine (e.g., morpholine or benzylamine) and 2.0 eq. triethylamine.[1]

Stir 30 min. Wash with water, dry organic layer.

Analyze the resulting sulfonamide.[1] The stable solid allows for high-quality X-ray
crystallography if needed (the ultimate "Gold Standard").[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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